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Introduction
This document provides detailed application notes and protocols for the measurement of

cosmogenic ³⁸Ar in single mineral crystals using laser fusion mass spectrometry. This

technique is a powerful tool for determining the exposure age of rock surfaces, with

applications in geology, planetary science, and archaeology. While the primary application is in

geochronology, the underlying principles of high-sensitivity noble gas analysis of micro-samples

can be adapted for specialized applications in other fields, including materials science and

potentially for tracing isotopically labeled compounds in certain research contexts.

Cosmogenic nuclides are rare isotopes created when high-energy cosmic rays interact with

atoms in Earth's surface materials.[1] The concentration of cosmogenic ³⁸Ar in a mineral grain

is proportional to the time it has been exposed to cosmic rays at or near the Earth's surface.[2]

By measuring this concentration, we can calculate the "exposure age" of the rock. The single-

crystal laser fusion method allows for the analysis of individual mineral grains, which is crucial

for avoiding issues of contamination or complex exposure histories that can affect bulk sample

analysis.[3]
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The primary target elements for the production of cosmogenic ³⁸Ar are calcium and potassium.

Therefore, minerals rich in these elements, such as feldspars and pyroxenes, are ideal for this

dating method.

Principle of the Method
The core of the technique involves heating a single mineral crystal with a laser in a high-

vacuum chamber to release trapped gases, including argon.[4] The released gas is then

purified, and the isotopic composition of the argon is measured using a noble gas mass

spectrometer.[5] The concentration of cosmogenic ³⁸Ar is determined relative to other argon

isotopes. The exposure age is then calculated based on the known production rate of ³⁸Ar from

target elements at a specific latitude and altitude.[6][7]

It is important to distinguish this method from ⁴⁰Ar/³⁹Ar dating. In ⁴⁰Ar/³⁹Ar dating, a stable

isotope of potassium (³⁹K) is converted to ³⁹Ar by neutron irradiation to act as a proxy for the

parent potassium isotope (⁴⁰K).[8] In cosmogenic ³⁸Ar dating, the ³⁸Ar is naturally produced by

cosmic rays, and irradiation is not typically required. However, ³⁸Ar is also commonly used as

an artificial "spike" in traditional K-Ar and Ar-Ar dating to determine the absolute amount of

argon in a sample.[9]

Experimental Protocols
Protocol 1: Sample Selection and Preparation

Field Sampling: Collect rock samples from stable landforms with simple exposure histories

(e.g., glacial moraine boulders, lava flows, fault scarps).[1] Avoid samples with evidence of

significant erosion, burial, or shielding. Sample the top few centimeters of the rock surface.

[2]

Mineral Separation:

Crush and sieve the rock sample to the desired grain size (typically 250-500 µm).

Wash the crushed material with deionized water to remove fine particles.

Use heavy liquid and magnetic separation techniques to isolate the target mineral fraction

(e.g., pyroxene, feldspar).
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Crystal Selection and Cleaning:

Under a binocular microscope, hand-pick individual crystals that are free of inclusions,

alterations, or adhering matrix material.

Clean the selected crystals in an ultrasonic bath with acetone and/or methanol to remove

surface contaminants.

Etch the crystals with a weak acid solution (e.g., dilute HF) to remove any meteoric

components or surface alterations.[10]

Sample Loading: Load individual crystals into designated pits in a copper or aluminum

sample disc. Record the position of each crystal. The disc is then loaded into the high-

vacuum sample chamber of the laser extraction line.

Protocol 2: Single-Crystal Laser Fusion and Gas
Analysis

System Bakeout: Bake the entire extraction line and mass spectrometer at ~150-200°C for

24-48 hours to achieve ultra-high vacuum (UHV) conditions (typically < 1 x 10⁻⁹ Torr) and

reduce background argon levels.

Laser Fusion:

Target a single crystal with a focused laser beam (e.g., CO₂ or Diode laser).

Heat the crystal in a single step (total fusion) to release all trapped gases. The laser power

and duration will depend on the mineral type and size.[11][12]

Gas Purification:

The released gas is expanded into a purification section of the extraction line.

Reactive gases (H₂O, CO₂, N₂, hydrocarbons) are removed using a series of getters (e.g.,

Zr-Al or Ti-sublimation pumps) operated at specific temperatures.
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The remaining noble gases are cryogenically separated using a cold trap held at liquid

nitrogen temperature to trap argon while allowing lighter gases like helium and neon to be

pumped away.

Mass Spectrometry:

The purified argon gas is admitted into a high-sensitivity noble gas mass spectrometer.

The ion beam intensities for masses 36, 38, and 40 (and sometimes 37 and 39 if

applicable) are measured simultaneously or by peak-jumping.

Multiple cycles of data acquisition are performed, and the isotopic ratios are extrapolated

back to the time of gas admission to correct for instrument drift and consumption of the

sample gas.

Data Correction:

Blank Correction: Measure the argon isotopes from an empty planchet pit (a "laser-off"

blank) and from heating an empty pit (a "laser-on" blank). Subtract these system blanks

from the sample measurements.

Mass Discrimination: Analyze a standard gas of known atmospheric composition to

determine the mass discrimination factor of the mass spectrometer. Correct the measured

isotopic ratios for this instrumental bias.

Interferences: Correct for any isobaric interferences at the measured masses.

Data Presentation
Quantitative data from a typical cosmogenic ³⁸Ar exposure dating experiment should be

presented clearly. Below are example tables summarizing key parameters.

Table 1: Sample Information and Location
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Sample ID Mineral Latitude Longitude
Elevation
(m)

Shielding
Factor

MOR-01A Pyroxene 40.71° N 111.89° W 2500 1.0

LAVA-02B Plagioclase 19.82° N 155.47° W 1200 0.98

| FAULT-03C | Sanidine | 34.05° S | 118.24° E | 300 | 1.0 |

Table 2: Laser Fusion and Mass Spectrometry Parameters

Parameter Setting

Laser Type CO₂ Laser

Laser Power 5 - 15 W

Fusion Duration 60 seconds

Extraction Line Volume 500 cm³

Mass Spectrometer Noble Gas Sector Field

Detector Type Faraday Cup / Electron Multiplier

Mass Resolution ~600 (sufficient to separate hydrocarbon peaks)

| System Blank (³⁸Ar) | < 1 x 10⁻¹⁵ moles |

Table 3: Example Isotopic Data and Calculated Exposure Ages
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Sample
ID

Crystal
Weight
(mg)

³⁸Ar_cos
(moles/g)

³⁶Ar/³⁸Ar ⁴⁰Ar/³⁸Ar

Productio
n Rate
(atoms/g/
yr)

Exposure
Age (ka)

MOR-01A 0.52
8.5 x
10⁻¹⁴

0.25 350.2 55.0 92.5 ± 4.6

LAVA-02B 0.78 1.2 x 10⁻¹³ 0.21 315.8 85.3 84.2 ± 5.1

FAULT-

03C
0.41 4.3 x 10⁻¹⁴ 0.30 450.1 28.1 91.7 ± 6.2

Note: ³⁸Ar_cos refers to the concentration of cosmogenic ³⁸Ar after correction for atmospheric

and other components. Production rates are scaled for latitude, altitude, and shielding.[6]

Visualizations
Experimental Workflow
The following diagram illustrates the complete workflow from sample collection to age

calculation.
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Caption: Workflow for cosmogenic ³⁸Ar dating.
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Conceptual Diagram of Cosmogenic ³⁸Ar Production and
Measurement
This diagram shows the relationship between cosmic rays, ³⁸Ar production in minerals, and the

analytical process.
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Caption: Principle of cosmogenic ³⁸Ar production and analysis.
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Note on Broader Applications
The protocols described here for the high-sensitivity measurement of noble gas isotopes from

micro-samples are highly versatile. While the primary context is geochronology, the ability to

quantify minute amounts of specific isotopes has potential applications in other fields. For drug

development professionals, for example, techniques derived from this methodology could

theoretically be used in tracer studies employing non-radioactive, stable isotope labels (e.g.,

using enriched Krypton or Xenon isotopes) for tracking metabolic pathways or verifying the

integrity of sealed medical devices.[13][14] However, this would represent a significant

adaptation of the technology from its primary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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